Cas no 75832-79-0 (2-Pentanone,3-mercapto-4-methyl-)

• Product Name: 2-Pentanone,3-mercapto-4-methyl-
• CAS No: 75832-79-0
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 560455
• Update Time: 2026-04-29

2-Pentanone,3-mercapto-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-mercapto-4-methyl-
• 2-Pentanone, 3-mercapto-4-methyl- (7CI,9CI)
• 4-methyl-3-sulfanylpentan-2-one
• mercaptomethylpentanone,3-mercapto-4-methyl-2-pentanone

Computed Properties

• Exact Mass: 132.06096

Experimental Properties

• PSA: 17.07

Additional information on 2-Pentanone,3-mercapto-4-methyl-

Comprehensive Analysis of 2-Pentanone, 3-mercapto-4-methyl- (CAS No. 75832-79-0): Properties, Applications, and Industry Trends

2-Pentanone, 3-mercapto-4-methyl- (CAS No. 75832-79-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This sulfur-containing ketone is characterized by the presence of a mercapto group (-SH) and a methyl substituent, which contribute to its distinct reactivity and functional properties. As industries increasingly seek sustainable and high-performance chemicals, this compound has emerged as a subject of interest in flavor and fragrance formulations, pharmaceutical intermediates, and specialty chemical synthesis.

The molecular formula of 3-mercapto-4-methyl-2-pentanone is C₆H₁₂OS, with a molecular weight of 132.22 g/mol. Its structure features a ketone functional group at the second carbon position, a thiol group at the third carbon, and a methyl branch at the fourth carbon. This arrangement results in a compound with both polar and non-polar characteristics, making it soluble in various organic solvents while exhibiting limited water solubility. Recent studies have focused on its stereochemistry, as the presence of chiral centers creates opportunities for enantioselective synthesis in advanced applications.

In the flavor and fragrance industry, 2-Pentanone, 3-mercapto-4-methyl- is valued for its potent aromatic properties. It contributes to the complex flavor profiles of certain tropical fruits and has been identified as a key component in natural aroma compounds. With growing consumer demand for clean-label ingredients and natural flavor enhancers, researchers are exploring its potential in plant-based food formulations and beverage flavor systems. The compound's low odor threshold and characteristic sulfury note make it particularly valuable in creating authentic tropical fruit flavors and specialty alcoholic beverages.

The pharmaceutical sector has shown increasing interest in 75832-79-0 as a building block for drug discovery. Its thiol-ketone functionality serves as a versatile handle for medicinal chemistry modifications, particularly in the development of small molecule therapeutics. Recent patent literature reveals its utility in creating bioactive compounds with potential applications in metabolic disorder treatments and neurological research. The compound's ability to participate in Michael addition reactions and nucleophilic substitutions makes it valuable for constructing molecular scaffolds in drug design.

From an industrial perspective, 3-mercapto-4-methyl-2-pentanone has gained attention in green chemistry initiatives. Manufacturers are developing catalytic synthesis methods to produce the compound with improved atom economy and reduced environmental impact. These advancements align with global trends toward sustainable chemical production and circular economy principles. The compound's potential as a ligand in transition metal catalysis is another area of active research, particularly for asymmetric synthesis applications.

Analytical characterization of 2-Pentanone, 3-mercapto-4-methyl- typically involves gas chromatography-mass spectrometry (GC-MS) for purity assessment and nuclear magnetic resonance (NMR) spectroscopy for structural confirmation. Recent advancements in hyphenated analytical techniques have improved the detection and quantification of this compound in complex matrices, supporting its application in quality control protocols and regulatory compliance.

The commercial availability of CAS 75832-79-0 has expanded in response to growing market demand. Suppliers now offer various grades of purity ranging from technical grade to high-purity standards suitable for research and development purposes. Storage recommendations typically emphasize protection from oxidation and moisture, with many manufacturers providing the compound under nitrogen atmosphere to ensure stability.

Emerging research directions for 3-mercapto-4-methyl-2-pentanone include its potential in material science applications, particularly as a modifier for polymer systems. The compound's ability to act as a chain transfer agent in certain polymerization processes is being investigated for creating specialty polymers with tailored properties. Additionally, its role in surface modification chemistry presents opportunities for developing functional coatings and adhesive systems.

Regulatory considerations for 2-Pentanone, 3-mercapto-4-methyl- vary by region and application. While not classified as hazardous under most current systems, proper handling procedures and personal protective equipment are recommended when working with the compound in concentrated forms. The Flavor and Extract Manufacturers Association (FEMA) and other regulatory bodies have evaluated related compounds for food safety, providing frameworks for its potential use in consumer products.

Future prospects for 75832-79-0 appear promising as research continues to uncover new applications. The compound's versatility positions it well for innovations in biocatalysis, green synthetic methodologies, and functional material development. As analytical techniques become more sophisticated, additional insights into its structure-activity relationships and molecular interactions are expected to drive further commercial adoption across multiple industries.